Cas no 620-93-9 (4-methyl-N-(4-methylphenyl)aniline)

• Product Name: 4-methyl-N-(4-methylphenyl)aniline
• CAS No: 620-93-9
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• MDL: MFCD00059317
• CID: 39058
• PubChem ID: 24869804
• Update Time: 2025-10-28

4-methyl-N-(4-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• P,P'-DITLYLAMINE
• P,P'-DITOLYLAMINE
• 4-methyl-n-(4-methylphenyl)-benzenamin
• DI-P-TOLYLAMINE
• 4,4'-DIMETHYLDIPHENYLAMINE
• Di-para-tolylamine
• Ditlylamine
• DI-P-Tolyamine
• 4,4-Dimethyldiphenylamine
• 4-methyl-N-(4-methylphenyl)aniline
• 4,4’-dimethyldiphenylamine
• Di-p-tolylamine(6CI,7CI,8CI)
• Bis(4-methylphenyl)amine
• Bis(p-tolyl)amine
• N,N-Bis(4-methylphenyl)amine
• N-p-Tolyl-p-toluidine
• Benzenamine, 4-methyl-N-(4-methylphenyl)-
• dip-tolylamine
• RHPVVNRNAHRJOQ-UHFFFAOYSA-N
• di-p-tolylamin
• Di-p-tolyl-amine
• 4-methyl-n-(4-methylphenyl)anilin
• n,n-di-p-tolylamine
• bis(4-tolyl) amine
• 4-Methyl-N-(4-methylphenyl)benzenamine
• PubChem13775
• N,N-di(p-toluyl)amine
• Di-p-tolylami
• 4,4`-Dimethyldiphenylamine
• 4,4'-dimethyl diphenylamine
• SCHE
• DTXSID5060726
• Di-p-tolylamine, 97%
• CS-W015670
• GS-3443
• AB01325793-02
• SY005743
• 4-Methyl-N-(4-methylphenyl)aniline #
• AC-18146
• D0950
• W-105049
• RHPVVNRNAHRJOQ-UHFFFAOYSA-
• 4,4 inverted exclamation mark -Dimethyldiphenylamine
• 620-93-9
• 4,4-dimethyl-N-phenyl-cyclohexa-1,5-dien-1-amine;4,4'-Dimethyldiphenylamine
• NS00034912
• InChI=1/C14H15N/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14/h3-10,15H,1-2H3
• SCHEMBL50079
• AKOS003238511
• F0486-1801
• FT-0617072
• NCGC00332045-01
• HMS1417B05
• IFLab1_001787
• AM20060698
• A833581
• MFCD00059317
• EINECS 210-659-8
• STK291013
• 4-Methyl-N-(4-methylphenyl)benzenamine; 4,4'-Dimethyldiphenylamine;
• DB-054061

• MDL： MFCD00059317
• Inchi： 1S/C14H15N/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14/h3-10,15H,1-2H3
• InChI Key： RHPVVNRNAHRJOQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 197.12000
• Monoisotopic Mass: 197.120449483 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12
• Molecular Weight: 197.27
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White to light yellow powder.
• Density: 1.0514 (rough estimate)
• Melting Point: 78.0 to 81.0 deg-C
• Boiling Point: 330°C(lit.)
• Flash Point: 167.6℃
• Refractive Index: 1.6095 (estimate)
• PSA: 12.03000
• LogP: 4.12000
• Solubility: Soluble in methanol

4-methyl-N-(4-methylphenyl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 1208 3/PG 2
• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Other Chemical Reagents

Additional information on 4-methyl-N-(4-methylphenyl)aniline

4-Methyl-N-(4-Methylphenyl)Aniline: A Comprehensive Overview

4-Methyl-N-(4-Methylphenyl)Aniline, also known by its CAS number CAS No. 620-93-9, is a versatile aromatic amine compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a methyl-substituted aniline moiety and a para-methylphenyl group, has garnered attention due to its intriguing chemical properties and potential for functionalization in advanced materials. Recent studies have highlighted its role in the development of novel materials, particularly in the realm of organic electronics and catalysis.

The molecular structure of 4-Methyl-N-(4-Methylphenyl)Aniline consists of a benzene ring substituted with an amino group at the para position, further modified by a methyl group on both the benzene ring and the amino group. This substitution pattern imparts unique electronic properties to the molecule, making it an attractive candidate for applications requiring tailored electronic behavior. The compound's ability to undergo various chemical transformations, such as electrophilic substitution and nucleophilic aromatic substitution, has been extensively explored in recent research.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-Methyl-N-(4-Methylphenyl)Aniline. For instance, researchers have employed palladium-catalyzed coupling reactions to synthesize this compound with high yields and excellent purity. These methods not only enhance the scalability of production but also pave the way for its integration into larger molecular frameworks, such as polymers and dendrimers.

The chemical properties of 4-Methyl-N-(4-Methylphenyl)Aniline are heavily influenced by its electron-donating substituents. The methyl groups at both the para positions on the benzene ring and the amino group contribute to increased electron density on the aromatic ring, which facilitates reactivity in various chemical reactions. This characteristic has been leveraged in recent studies to develop novel catalysts for organic transformations, particularly in the context of green chemistry.

In terms of applications, 4-Methyl-N-(4-Methylphenyl)Aniline has shown promise in the field of organic electronics. Its ability to form self-assembled monolayers (SAMs) on surfaces has been explored for use in thin-film transistors (TFTs) and organic photovoltaics (OPVs). Recent research has demonstrated that SAMs formed from this compound exhibit favorable electronic properties, including high charge carrier mobility and excellent stability under ambient conditions.

Beyond electronics, 4-Methyl-N-(4-Methylphenyl)Aniline has also found applications in drug discovery. Its structural similarity to certain bioactive compounds makes it a valuable starting material for medicinal chemists. Recent studies have focused on modifying this compound to target specific biological pathways, such as kinase inhibitors and receptor modulators.

The environmental impact of 4-Methyl-N-(4-Methylphenyl)Aniline is another area of growing interest. Researchers have investigated its biodegradation pathways under various environmental conditions, with findings suggesting that it undergoes rapid microbial degradation under aerobic conditions. This information is critical for assessing its potential ecological risks and ensuring sustainable practices in its production and use.

In conclusion, 4-Methyl-N-(4-Methylphenyl)Aniline, or CAS No. 620-93-9, stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, reactivity, and functionalization potential continue to drive innovative research directions. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in shaping future technologies.